2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid

• IUPAC Name: (E)-2-acetamido-3-(3,5-difluorophenyl)prop-2-enoic acid
• InChI: InChI=1S/C11H9F2NO3/c1-6(15)14-10(11(16)17)4-7-2-8(12)5-9(13)3-7/h2-5H,1H3,(H,14,15)(H,16,17)/b10-4+
• InChI Key: DHOMOKKAUSLKGQ-ONNFQVAWSA-N
• Canonical SMILES: CC(=O)NC(=CC1=CC(=CC(=C1)F)F)C(=O)O
• Isomeric SMILES: CC(=O)N/C(=C/C1=CC(=CC(=C1)F)F)/C(=O)O
• Molecular Formula: C11H9F2NO3
• Molecular Weight: 241.19 g/mol

Description

2-(Acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid (DFPAP) is an acetylamino acid derivative which has been used in a variety of scientific research applications. DFPAP is a small molecule that has been used in a number of biochemical and physiological studies. It has been studied for its potential to act as a therapeutic agent, as well as its ability to serve as a substrate for a variety of enzymes.

Scientific Research Applications

Antioxidant and Radical Scavenging Activity

Phenolic compounds like 2-(acetylamino)-3-(3,5-difluorophenyl)-2-propenoic acid have been studied for their antioxidant properties. These compounds can inhibit lipid peroxidation, acting as potent radical scavengers and exhibiting peroxyl radical scavenging activity. This suggests a potential role in protecting biological systems against oxidative stress, which is linked to various diseases including cancer and cardiovascular diseases (Dinis, Maderia, & Almeida, 1994).

Fluorescence Derivatization for Biological Assays

The compound has also been used in fluorescence derivatization, an essential technique in biochemistry for the detection and quantification of biomolecules. Derivatization with specific reagents can enhance the fluorescence of amino acids, making them more detectable in biological assays. This is crucial for studying the roles of amino acids and peptides in various physiological processes (Frade, Barros, Moura, & Gonçalves, 2007).

Metabolism and Detoxification Studies

Research into the metabolism of carcinogens has identified the compound as a metabolite, indicating its role in the body's detoxification pathways. This has implications for understanding how the body processes and eliminates potentially harmful substances, providing insights into preventing cancer and other diseases related to toxin exposure (Cramer, Miller, & Miller, 1960).

Analytical Chemistry Applications

In analytical chemistry, the compound's derivatives have been employed for characterizing nitrogen-containing metabolites. Techniques combining chemical derivatization with mass spectrometry help identify and understand the structure and function of various organic compounds, which is vital for environmental chemistry and pharmacology studies (Fujita, Campbell, Mong, & Reinhard, 2001).